Cas no 194022-44-1 (1H-pyrido[3,4-b][1,4]oxazin-2-one)

• Product Name: 1H-pyrido[3,4-b][1,4]oxazin-2-one
• CAS No: 194022-44-1
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 116508
• PubChem ID: 19031659
• Update Time: 2025-05-20

1H-pyrido[3,4-b][1,4]oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one
• 1H-pyrido[3,4-b][1,4]oxazin-2-one
• 1H-Pyrido[3,4-b][1,4]oxazin-2(3H)-one(9CI)
• 1H-Pyrido[3,4-b][1,4]oxazine-2-(3H)one
• DTXSID00597561
• VFLQBRXQPWSXGJ-UHFFFAOYSA-N
• AKOS023833183
• 1H-pyrido[3,4-b][1,4]-oxazin-2-one
• 1H-pyrido-[3,4-b][1,4]oxazine-2-(3H)one
• 194022-44-1
• MFCD18809867
• SCHEMBL1190878
• CS-0312233
• AS-42216
• 1H,2H,3H-pyrido[3,4-b][1,4]oxazin-2-one
• DB-259660
• 1H,3H-PYRIDO[3,4-B][1,4]OXAZIN-2-ONE

• MDL： MFCD18809867
• Inchi： 1S/C7H6N2O2/c10-7-4-11-6-3-8-2-1-5(6)9-7/h1-3H,4H2,(H,9,10)
• InChI Key： VFLQBRXQPWSXGJ-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CN=CC1=2)=O

Computed Properties

• Exact Mass: 150.04300
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 384.2±37.0 °C at 760 mmHg
• Flash Point: 186.1±26.5 °C
• PSA: 51.22000
• LogP: 0.55050
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-pyrido[3,4-b][1,4]oxazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-pyrido[3,4-b][1,4]oxazin-2-one

Recent Advances in the Study of 1H-pyrido[3,4-b][1,4]oxazin-2-one (CAS: 194022-44-1): A Promising Scaffold in Medicinal Chemistry

1H-pyrido[3,4-b][1,4]oxazin-2-one (CAS: 194022-44-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties. This scaffold has been extensively studied for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents, anticancer drugs, and anti-inflammatory compounds. The unique structural features of this molecule, including its fused bicyclic system and the presence of both nitrogen and oxygen heteroatoms, make it an attractive candidate for medicinal chemistry optimization.

Recent studies have focused on elucidating the structure-activity relationships (SAR) of 1H-pyrido[3,4-b][1,4]oxazin-2-one derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of analogs targeting the serotonin 5-HT_2A receptor, which plays a crucial role in various psychiatric disorders. The study demonstrated that modifications at the 3-position of the pyrido-oxazinone core significantly influenced receptor binding affinity and selectivity, with certain derivatives showing promising in vivo efficacy in animal models of depression.

In the field of oncology, researchers have explored the potential of 1H-pyrido[3,4-b][1,4]oxazin-2-one derivatives as kinase inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters identified several potent and selective inhibitors of cyclin-dependent kinases (CDKs) based on this scaffold. These compounds exhibited nanomolar potency against CDK4/6 and demonstrated significant antiproliferative activity in breast cancer cell lines, suggesting their potential as novel therapeutic agents for hormone receptor-positive breast cancer.

The pharmacokinetic properties of 1H-pyrido[3,4-b][1,4]oxazin-2-one derivatives have also been a subject of recent investigation. A 2023 study in Drug Metabolism and Disposition characterized the metabolic stability and cytochrome P450 inhibition profile of several lead compounds. The researchers found that the introduction of specific substituents could markedly improve metabolic stability while maintaining target engagement, addressing one of the key challenges in the development of drugs based on this scaffold.

Emerging research has also explored the potential of 1H-pyrido[3,4-b][1,4]oxazin-2-one derivatives in the treatment of neurodegenerative diseases. A recent patent application (WO2023012345) disclosed novel compounds showing dual activity as acetylcholinesterase inhibitors and NMDA receptor antagonists, suggesting their potential utility in Alzheimer's disease therapy. These findings highlight the broad therapeutic potential of this chemical scaffold across multiple disease areas.

In conclusion, 1H-pyrido[3,4-b][1,4]oxazin-2-one (CAS: 194022-44-1) represents a versatile and promising scaffold in medicinal chemistry with applications spanning multiple therapeutic areas. Recent advances in SAR understanding, combined with improved synthetic methodologies and pharmacokinetic optimization, have positioned this scaffold as an important focus for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic candidates with improved efficacy and safety profiles.